2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-propylacetamide

• IUPAC Name: 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-propylacetamide
• InChI: InChI=1S/C16H18N4O2/c1-3-8-17-15(21)10-20-13-7-5-4-6-12(13)9-14(20)16-19-18-11(2)22-16/h4-7,9H,3,8,10H2,1-2H3,(H,17,21)
• InChI Key: UCZTXYLGWPQMIS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C2=CC=CC=C2C=C1C3=NN=C(O3)C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

The compound “2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-propylacetamide” is a complex organic molecule. It contains an indole ring, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. Attached to this indole ring is a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The presence of a methyl group on the oxadiazole ring and a propylacetamide group on the indole ring further adds to the complexity of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and oxadiazole rings are aromatic, contributing to the compound’s stability. The electron-donating methyl group on the oxadiazole ring and the electron-withdrawing amide group on the indole ring could have significant effects on the compound’s reactivity.

Scientific Research Applications

Anticancer Activity

. . .

Antiviral Activity

. .

Antibacterial Activity

. .

Antioxidant Activity

. This makes them potentially useful in the treatment of diseases caused by oxidative stress.

Anti-inflammatory and Analgesic Properties

. This suggests potential applications in the treatment of pain and inflammation.

Agricultural Applications

. This suggests potential applications in modern agriculture.

Antifungal Activity

. This could be particularly useful in the treatment of fungal infections in both humans and plants.

Antidiabetic Activity

. This suggests potential applications in the treatment of diabetes.

Mechanism of Action

Target of Action

Compounds with a similar 1,3,4-oxadiazole structure have been found to exhibit anticancer activity by targeting nf-κb in hepatocellular carcinoma cells .

Mode of Action

It can be inferred from similar compounds that the interaction with its targets could involve binding to the hydrophobic region of the target protein . This binding could potentially inhibit the activation of the target, leading to changes in cellular processes.

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that the compound may affect pathways related to cell proliferation and apoptosis .

Pharmacokinetics

In silico results for similar compounds indicate that they agree to the lipinski rules of five, suggesting positive oral bioavailability .

Result of Action

Based on the known effects of similar compounds, it can be inferred that the compound may induce antiproliferative effects in a dose- and time-dependent manner, potentially leading to apoptosis .